![molecular formula C14H23N3O B7662566 (3,3-dimethylpiperidin-1-yl)-(5-propyl-1H-pyrazol-4-yl)methanone](/img/structure/B7662566.png)
(3,3-dimethylpiperidin-1-yl)-(5-propyl-1H-pyrazol-4-yl)methanone
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Overview
Description
(3,3-dimethylpiperidin-1-yl)-(5-propyl-1H-pyrazol-4-yl)methanone is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of (3,3-dimethylpiperidin-1-yl)-(5-propyl-1H-pyrazol-4-yl)methanone is not well understood. However, it is believed to act by modulating the activity of certain enzymes and receptors in the body.
Biochemical and Physiological Effects
Studies have shown that this compound has a range of biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory properties, and it has also been found to have antioxidant activity. Additionally, it has been shown to have a positive effect on cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (3,3-dimethylpiperidin-1-yl)-(5-propyl-1H-pyrazol-4-yl)methanone in lab experiments is its versatility. It can be used in a range of applications, from medicinal chemistry to materials science. However, one of the limitations of this compound is that its mechanism of action is not well understood, which can make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for research on (3,3-dimethylpiperidin-1-yl)-(5-propyl-1H-pyrazol-4-yl)methanone. One area of interest is in the development of new analgesic and anti-inflammatory agents based on this compound. Additionally, there is potential for the use of this compound in the development of new materials and catalysts. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
The synthesis of (3,3-dimethylpiperidin-1-yl)-(5-propyl-1H-pyrazol-4-yl)methanone involves the reaction of 3,3-dimethylpiperidine with 5-propyl-1H-pyrazole-4-carbaldehyde in the presence of a suitable catalyst. The resulting product is then purified using standard techniques such as column chromatography.
Scientific Research Applications
(3,3-dimethylpiperidin-1-yl)-(5-propyl-1H-pyrazol-4-yl)methanone has been studied extensively for its potential applications in various fields such as medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been investigated for its potential as an analgesic and anti-inflammatory agent. In materials science, it has been studied for its ability to form metal complexes, which can be used in catalytic reactions.
Properties
IUPAC Name |
(3,3-dimethylpiperidin-1-yl)-(5-propyl-1H-pyrazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3O/c1-4-6-12-11(9-15-16-12)13(18)17-8-5-7-14(2,3)10-17/h9H,4-8,10H2,1-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLLIJACYRRQDSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(C=NN1)C(=O)N2CCCC(C2)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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